Cas no 128200-21-5 (Methyl 1-methylindole-3-carboximidate)

• Product Name: Methyl 1-methylindole-3-carboximidate
• CAS No: 128200-21-5
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 2109097
• Update Time: 2023-08-04

Methyl 1-methylindole-3-carboximidate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-1H-indole-3-carbimidate
• Methyl 1-methylindole-3-carboximidate

• Inchi： 1S/C11H12N2O/c1-13-7-9(11(12)14-2)8-5-3-4-6-10(8)13/h3-7,12H,1-2H3
• InChI Key： AAZADHBZENCCPI-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN(C)C2C=CC=CC=21)=N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 2.2
• Topological Polar Surface Area: 38